molecular formula C7H7N3O B2673954 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one CAS No. 2241139-05-7

6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one

Cat. No. B2673954
CAS RN: 2241139-05-7
M. Wt: 149.153
InChI Key: DKTUMQYPVAVXKI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Usually In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is a heterocyclic organic compound that has gained attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a pyrazolopyrazinone derivative that has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of protein kinases. This inhibition leads to the disruption of cell signaling pathways, which can ultimately result in cell death. The specific protein kinases targeted by 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one may vary depending on the type of cell and disease being targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one have been studied in vitro and in vivo. In vitro studies have shown that this compound can inhibit the growth of cancer cells and prevent the replication of viruses and bacteria. In vivo studies have shown that 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one can reduce tumor growth and improve survival rates in animal models of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one in lab experiments is that it has been shown to exhibit potent activity against a variety of different diseases. Another advantage is that this compound can be synthesized using relatively simple methods. However, one limitation of using 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one is that its mechanism of action is not fully understood, which can make it difficult to optimize its use in different applications.

Future Directions

There are several future directions for the research and development of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one. One potential direction is to investigate its use in combination with other drugs or therapies to enhance its efficacy. Another direction is to study its potential use in the treatment of other diseases, such as autoimmune disorders or neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one and to optimize its use in different applications.

Synthesis Methods

The synthesis of 6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one has been carried out using various methods. One of the most common methods involves the reaction of 4-chloro-6-methylpyrazolo[1,5-a]pyrazine with sodium hydroxide and dimethylformamide. The reaction leads to the formation of 6-methylpyrazolo[1,5-a]pyrazin-4(5H)-one in good yield. Other methods involve the use of different reagents and solvents, but the overall reaction mechanism remains similar.

Scientific Research Applications

6-Methylpyrazolo[1,5-a]pyrazin-4(5H)-one has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer, antiviral, and antimicrobial activities. This compound has also been investigated for its potential use as an inhibitor of protein kinases, which are enzymes that play a crucial role in cell signaling and regulation.

properties

IUPAC Name

6-methyl-5H-pyrazolo[1,5-a]pyrazin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H7N3O/c1-5-4-10-6(2-3-8-10)7(11)9-5/h2-4H,1H3,(H,9,11)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DKTUMQYPVAVXKI-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CN2C(=CC=N2)C(=O)N1
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H7N3O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

149.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.